Cas no 147030-73-7 (1-Propanone, 1-(1,3-benzodioxol-5-yl)-3-(1,3-dioxolan-2-yl)-)

• Product Name: 1-Propanone, 1-(1,3-benzodioxol-5-yl)-3-(1,3-dioxolan-2-yl)-
• CAS No: 147030-73-7
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• CID: 1317876
• Update Time: 2024-08-18

1-Propanone, 1-(1,3-benzodioxol-5-yl)-3-(1,3-dioxolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(1,3-benzodioxol-5-yl)-3-(1,3-dioxolan-2-yl)-

• Inchi： 1S/C13H14O5/c14-10(2-4-13-15-5-6-16-13)9-1-3-11-12(7-9)18-8-17-11/h1,3,7,13H,2,4-6,8H2
• InChI Key： UONMGLVBGFNJJK-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2OCOC2=C1)(=O)CCC1OCCO1

Computed Properties

• Exact Mass: 250.08412
• Monoisotopic Mass: 250.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54A^2

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• Boiling Point: 407.9±45.0 °C(Predicted)
• PSA: 53.99